8,8-dimethyl-2H,8H-pyrano[2,3-f]chromene-2,9(10H)-dione 9-oxime

• IUPAC Name: (9E)-9-hydroxyimino-8,8-dimethyl-10H-pyrano[2,3-h]chromen-2-one
• InChI: InChI=1S/C14H13NO4/c1-14(2)11(15-17)7-9-10(19-14)5-3-8-4-6-12(16)18-13(8)9/h3-6,17H,7H2,1-2H3/b15-11+
• InChI Key: UTAYRBLJTNHOGF-RVDMUPIBSA-N
• Canonical SMILES: CC1(C(=NO)CC2=C(O1)C=CC3=C2OC(=O)C=C3)C
• Isomeric SMILES: CC1(/C(=N/O)/CC2=C(O1)C=CC3=C2OC(=O)C=C3)C
• Molecular Formula: C14H13NO4
• Molecular Weight: 259.26 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of “8,8-dimethyl-2H,8H-pyrano[2,3-f]chromene-2,9(10H)-dione 9-oxime” are not explicitly mentioned in the retrieved data.

Scientific Research Applications

Anticancer Applications

A significant application of the pyrano[2,3-f]chromene-4,8-dione derivatives, which are closely related to the compound , is in anticancer research. These compounds, synthesized using phloroglucinol as a starting material, have shown promising anticancer activities against various human cancer cell lines, including glioma, lung cancer, breast cancer, and colon carcinoma. Notably, one derivative exhibited particularly potent activities with low micromolar IC50 values against these cancer cell lines, suggesting their potential as anticancer agents. Furthermore, the study highlighted the importance of structure-activity relationships (SARs) in developing more potent anticancer drugs with drug-like properties (Li et al., 2017).

Optical and Photochemical Properties

The optical properties of pyrano[2,3-f]chromene derivatives have been extensively studied, revealing interesting characteristics like solvatochromism. For instance, a derivative displayed a bathochromic shift in absorption and fluorescence spectra with increasing solvent polarity. This behavior is critical in understanding the electronic structure and reactivity of these compounds, which can be leveraged in various scientific applications, such as sensors and organic electronics (Al-Kawkabani et al., 2017).

Synthesis and Structural Analysis

Research in the field of organic synthesis has explored novel methods to create pyrano[2,3-f]chromene-2,8-dione based scaffolds. These studies have proposed mechanisms like tandem Knoevenagel condensation and cyclization reactions, contributing to the understanding of chemical reactions involving these compounds. The detailed structural analysis through NMR and mass spectrometry further aids in elucidating their potential applications in various fields including materials science and pharmacology (Al-Kawkabani et al., 2013).